Cas no 827321-69-7 (Benzeneethanol, b-(1,1-dimethylethoxy)-4-methyl-)

• Product Name: Benzeneethanol, b-(1,1-dimethylethoxy)-4-methyl-
• CAS No: 827321-69-7
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 715959
• PubChem ID: 57353800
• Update Time: 2025-04-19

Benzeneethanol, b-(1,1-dimethylethoxy)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b-(1,1-dimethylethoxy)-4-methyl-
• 2-(4-methylphenyl)-2-[(2-methylpropan-2-yl)oxy]ethanol
• Benzeneethanol, ba-(1,1-dimethylethoxy)-4-methyl- (9CI)
• 827321-69-7
• 2-(4-Methylphenyl)-2-[(2-methyl-2-propanyl)oxy]ethanol
• 2-tert-Butoxy-2-(4-methylphenyl)ethan-1-ol
• DTXSID50722609

• Inchi： 1S/C13H20O2/c1-10-5-7-11(8-6-10)12(9-14)15-13(2,3)4/h5-8,12,14H,9H2,1-4H3
• InChI Key： XUDNVLIEYCZQCH-UHFFFAOYSA-N
• SMILES： O(C(CO)C1C=CC(C)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers